Cas no 57535-59-8 (Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-)

• Product Name: Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-
• CAS No: 57535-59-8
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• MDL: MFCD00277839
• CID: 4515449
• PubChem ID: 2741073
• Update Time: 2025-07-20

Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-
• 1-(3,4-Dimethoxyphenyl)-N-[(3,4-dimethoxyphenyl)methyl]methanimine
• MFCD00277839
• Maybridge4_004030
• SCHEMBL2605634
• BRD-K33735271-001-01-7
• 57535-59-8
• HMS1532H04
• IDI1_032852

• MDL： MFCD00277839
• Inchi： 1S/C18H21NO4/c1-20-15-7-5-13(9-17(15)22-3)11-19-12-14-6-8-16(21-2)18(10-14)23-4/h5-11H,12H2,1-4H3
• InChI Key： BEIGMHXXPNBGAJ-UHFFFAOYSA-N
• SMILES： C1(CN=CC2=CC=C(OC)C(OC)=C2)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 315.14705815Da
• Monoisotopic Mass: 315.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Additional information on Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-

Comprehensive Overview of Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- (CAS No. 57535-59-8)

Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- (CAS No. 57535-59-8) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of Schiff bases, which are widely studied for their applications in pharmaceutical intermediates, coordination chemistry, and material science. The presence of multiple methoxy groups in its structure enhances its solubility and reactivity, making it a valuable candidate for various synthetic applications.

In recent years, the demand for high-purity organic intermediates like Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- has surged due to its potential in drug discovery and biomedical research. Researchers are particularly interested in its role as a ligand in metal complexes, which are pivotal in catalysis and sensor development. The compound's structural versatility allows it to be tailored for specific applications, aligning with the growing trend of customized chemical synthesis.

The synthesis of Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- typically involves the condensation of 3,4-dimethoxybenzaldehyde with a primary amine, a reaction that is well-documented in organic chemistry literature. This process is often optimized for high yield and minimal byproducts, reflecting the industry's focus on green chemistry and sustainable practices. The compound's stability under ambient conditions further adds to its practicality in laboratory and industrial settings.

From a commercial perspective, Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- is supplied by several chemical manufacturers and distributors, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 57535-59-8 serves as a critical identifier in chemical databases and regulatory documents, ensuring accurate tracking and compliance with global safety standards.

One of the most frequently asked questions about this compound revolves around its spectroscopic properties, such as NMR and IR spectra, which are essential for structural elucidation and quality control. Additionally, users often search for its solubility profile and compatibility with common solvents, as these factors are crucial for experimental design. The compound's thermal stability is another area of interest, particularly for applications involving high-temperature reactions.

In the context of emerging technologies, Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- has been explored for its potential in advanced materials, such as organic semiconductors and photovoltaic devices. Its electron-rich aromatic system makes it a promising candidate for optoelectronic applications, aligning with the global push toward renewable energy solutions.

To summarize, Benzenemethanamine, N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- (CAS No. 57535-59-8) is a multifaceted compound with significant relevance in modern chemistry and material science. Its unique properties and broad applicability make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover new uses for this compound, its role in innovative technologies is expected to expand further.